Cas no 1261855-23-5 (3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide)

• Product Name: 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide
• CAS No: 1261855-23-5
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4991749
• Update Time: 2025-07-18

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide

• Inchi： 1S/C14H9ClF3NO2/c15-11-3-1-2-10(12(11)13(19)20)8-4-6-9(7-5-8)21-14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： VFNWBTIDTCCOFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(N)=O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3

Additional information on 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide

Comprehensive Overview of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide (CAS No. 1261855-23-5)

3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide (CAS No. 1261855-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique structural features, including a chloro substituent at the 3-position and a trifluoromethoxy group at the 4'-position of the biphenyl scaffold. The presence of these functional groups enhances its potential as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their remarkable stability and lipophilicity, which are critical for drug design. Researchers are particularly interested in CAS No. 1261855-23-5 for its potential applications in developing small-molecule inhibitors and agrochemical agents. Its amide functionality further expands its utility in medicinal chemistry, enabling interactions with biological targets such as enzymes and receptors.

The synthesis of 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide typically involves multi-step organic reactions, including Suzuki coupling and amide bond formation. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern synthetic chemistry. Its molecular weight and solubility profile make it suitable for various experimental conditions, further broadening its applicability.

From an industrial perspective, CAS No. 1261855-23-5 is often explored for its role in high-value chemical intermediates. Companies engaged in custom synthesis and contract research frequently list this compound in their catalogs, highlighting its commercial significance. Additionally, its patent landscape reveals ongoing innovations, particularly in crop protection and pharmaceutical formulations.

Environmental and regulatory considerations are also pivotal when discussing 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide. While it is not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of active research. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

In summary, 3-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid amide (CAS No. 1261855-23-5) represents a versatile and scientifically valuable compound. Its structural complexity and functional diversity make it a focal point for researchers aiming to address challenges in drug discovery, material science, and agricultural chemistry. As the demand for fluorinated compounds continues to rise, this biphenyl derivative is poised to play an increasingly prominent role in cutting-edge applications.